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Compound of Interest

Compound Name: Myo-inosamine

Cat. No.: B1208687 Get Quote

This guide provides immediate and essential safety protocols for laboratory professionals,

researchers, and scientists engaged in drug development who handle Myo-Inositol. While Myo-

Inositol is not classified as a hazardous substance, adherence to standard laboratory safety

practices is crucial to ensure a safe working environment.

Understanding Myo-Inositol
Myo-Inositol is a naturally occurring sugar alcohol, and it is the most common and biologically

important isomer of inositol. It is often referred to simply as inositol. It is a white, crystalline

powder that is soluble in water. Safety Data Sheets (SDS) for Myo-Inositol consistently indicate

that it is not a hazardous substance or mixture[1].

Personal Protective Equipment (PPE)
While Myo-Inositol does not have specific PPE requirements due to its non-hazardous nature,

the following standard laboratory PPE is recommended to minimize exposure and maintain

good laboratory practice:

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Wear protective gloves, such as nitrile or latex, to prevent skin contact.

Body Protection: A standard laboratory coat is recommended to protect clothing.
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Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not required. If handling large quantities or if dust is generated, a particulate

respirator may be used.

Handling and Storage
Handling: Handle in a well-ventilated area. Avoid creating dust. Wash hands thoroughly after

handling.

Storage: Store in a tightly closed container in a dry and well-ventilated place.

Physical and Chemical Properties
Property Value

Appearance White Crystalline Solid

Odor Odorless

Melting Point 220 - 228 °C / 428 - 442.4 °F[2]

Solubility Soluble in water[2]

Molecular Formula C6H12O6

Molecular Weight 180.16 g/mol

First Aid Measures
After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After skin contact: Wash off with soap and plenty of water.

After inhalation: If breathed in, move person into fresh air. If not breathing, give artificial

respiration.

After swallowing: Never give anything by mouth to an unconscious person. Rinse mouth with

water.
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Disposal Plan
Dispose of unused or contaminated Myo-Inositol in accordance with local, state, and federal

regulations. As it is not classified as hazardous, it can typically be disposed of in a licensed

chemical landfill.

Experimental Workflow: Handling a Minor Spill of
Myo-Inositol
The following diagram outlines the procedural steps for managing a minor spill of Myo-Inositol

powder in a laboratory setting.
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Spill Occurs

Notify others in the area

Ensure appropriate PPE is worn
(gloves, safety glasses, lab coat)

Contain the spill with absorbent pads
if necessary to prevent spreading

Gently sweep or vacuum the spilled powder.
Avoid creating dust.

Clean the spill area with water and wipe dry

Dispose of the collected powder and cleaning
materials in a sealed container as non-hazardous waste

Wash hands thoroughly

Spill Cleaned

Click to download full resolution via product page

Workflow for handling a minor Myo-Inositol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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